Cas no 907973-36-8 (6-bromoindan-1-amine)

6-Bromoindan-1-amine is a brominated indane derivative featuring an amine functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the amine group offers a handle for derivatization or incorporation into larger molecular frameworks. Its rigid indane backbone contributes to structural stability, making it useful in the design of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research and industrial applications requiring precise synthetic control.
6-bromoindan-1-amine structure
6-bromoindan-1-amine structure
Product Name:6-bromoindan-1-amine
CAS No:907973-36-8
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD07373953
CID:797897
PubChem ID:16244315
Update Time:2025-06-13

6-bromoindan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
    • 1H-Inden-1-amine,6-bromo-2,3-dihydro-
    • 6-bromo-2,3-dihydro-1H-inden-1-amine
    • 6-Bromo-indan-1-ylamine
    • 6-bromoindan-1-ylamine
    • 6-Bromo-indan-1-ylamine 1HCl salt
    • 6-Bromo-indan-1-ylamine hydrochloride
    • 6-BROMOINDANYLAMINE
    • PB13067
    • CS-0101126
    • 6-bromoindan-1-amine
    • DTXSID20585662
    • DUPHONQIBOZOHL-UHFFFAOYSA-N
    • PB13072
    • MFCD07373953
    • SCHEMBL4014236
    • AM804529
    • AS-39518
    • AB38388
    • AKOS005265819
    • 907973-36-8
    • 6-Bromo-indan-1-ylamine, AldrichCPR
    • 6-Bromo-2,3-dihydro-1H-inden-1-amine (ACI)
    • (6-Bromoindan-1-yl)amine
    • MFCD07373955
    • MFCD07373954
    • SY245793
    • SY240457
    • (S)-6-BROMO-INDAN-1-YLAMINE
    • SY245794
    • (R)-1-Amino-6-bromoindane
    • (S)-1-Amino-6-bromoindane
    • MDL: MFCD07373953
    • Inchi: 1S/C9H10BrN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2
    • InChI Key: DUPHONQIBOZOHL-UHFFFAOYSA-N
    • SMILES: BrC1C=C2C(CCC2=CC=1)N

Computed Properties

  • Exact Mass: 211.00000
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.09540

6-bromoindan-1-amine Security Information

6-bromoindan-1-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

6-bromoindan-1-amine Pricemore >>

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6-bromoindan-1-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium cyanoborohydride Solvents: Ethanol ;  2 h, 130 °C
Reference
Microwave-accelerated reductive amination between ketones and ammonium acetate
Dong, Li; Aleem, Saadat; Fink, Cynthia A., Tetrahedron Letters, 2010, 51(39), 5210-5212

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc ;  1 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Deconstructive Oxygenation of Unstrained Cycloalkanamines
Zhang, Jian-Wu; Wang, Yuan-Rui; Pan, Jia-Hao; He, Yi-Heng; Yu, Wei; et al, Angewandte Chemie, 2020, 59(10), 3900-3904

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium cyanoborohydride Solvents: Isopropanol
Reference
Liquid chromatographic resolution of racemic rasagiline and its analogues on a chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid
Tak, Kyung Mi; Park, Eun Ju; Hyun, Myung Ho, Journal of Separation Science, 2013, 36(23), 3682-3687

6-bromoindan-1-amine Raw materials

6-bromoindan-1-amine Preparation Products

6-bromoindan-1-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:907973-36-8)6-bromoindan-1-amine
Order Number:A25890
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:19
Price ($):448.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:907973-36-8)6-bromoindan-1-amine
A25890
Purity:99%
Quantity:5g
Price ($):448.0
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